Cas no 65573-02-6 (N-[2-(1H-Imidazol-4-ylmethylsulfanyl)ethyl]-N'-[3-(5-methyl-1H-imidazol-4-yl)propyl]guanidine trihydrochloride)

• Product Name: N-[2-(1H-Imidazol-4-ylmethylsulfanyl)ethyl]-N'-[3-(5-methyl-1H-imidazol-4-yl)propyl]guanidine trihydrochloride
• CAS No: 65573-02-6
• MF: C₁₄H₂₆Cl₃N₇S
• MW: 430.827137470245
• CID: 1689554
• PubChem ID: 163318
• Update Time: 2025-04-21

N-[2-(1H-Imidazol-4-ylmethylsulfanyl)ethyl]-N'-[3-(5-methyl-1H-imidazol-4-yl)propyl]guanidine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[2-(1H-Imidazol-4-ylmethylsulfanyl)ethyl]-N'-[3-(5-methyl-1H-imidazol-4-yl)propyl]guanidine trihydrochloride
• Impromidine hydrochloride
• SK&F-92676-A3
• 2-[3-(1H-imidazol-5-yl)propyl]-1-[2-[(5-methyl-1H-imidazol-4-yl)methylsulfanyl]ethyl]guanidine,trihydrochloride
• IMPROMIDINE TRIHYDROCHLORIDE
• CHEMBL3989588
• TS-09562
• E57WP5Y41J
• Impromidine hydrochloride (USAN)
• D04517
• Hydrochloride, Impromidine
• Q27276884
• UNII-E57WP5Y41J
• 2-[3-(1H-imidazol-5-yl)propyl]-1-[2-[(5-methyl-1H-imidazol-4-yl)methylsulfanyl]ethyl]guanidine;trihydrochloride
• SK&F 92676-A(SUB 3)
• SKF 92676-A 3
• DTXSID30215847
• Guanidine, N-(3-(1H-imidazol-4-yl)propyl)-N'-(2-(((5-methyl-1H-imidazol-4-yl)methyl)thio)ethyl)-, trihydrochloride
• HNQSXVXPLCRZNZ-UHFFFAOYSA-N
• Impromidine hydrochloride [USAN]
• SK&F 92676-A3
• Impromidine HCl
• 1-(3-Imidazol-4-ylpropyl)-3-[2-[[(5-methylimidazol-4-yl)methyl]thio]ethyl]guanidine trihydrochloride
• N-[3-(4-imidazolyl)propyl]-N'-[2-(5-methyl-4-imidazolyl methylthio)ethyl]guanidine trihydrochloride
• 65573-02-6
• 1-(3-Imidazol-4-ylpropyl)-3-(2-(((5-methylimidazol-4-yl)methyl)thio)ethyl)guanidine trihydrochloride
• N-[3-(4-imidazolyl)propyl]-N'-[2-(5-methyl-4-imidazolylmethylthio)ethyl]guanidine trihydrochloride

• Inchi： 1S/C14H23N7S.3ClH/c1-11-13(21-10-19-11)8-22-6-5-18-14(15)17-4-2-3-12-7-16-9-20-12;;;/h7,9-10H,2-6,8H2,1H3,(H,16,20)(H,19,21)(H3,15,17,18);3*1H
• InChI Key： HNQSXVXPLCRZNZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.S(CC1=C(C)NC=N1)CCN/C(/N)=N/CCCC1=CN=CN1

Computed Properties

• Exact Mass: 429.10408
• Monoisotopic Mass: 429.103598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 339
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 105.27